![molecular formula C8H8O B6250691 tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-one CAS No. 873-36-9](/img/no-structure.png)
tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-one
Overview
Description
Tetracyclo[3.3.0.0{2,8}.0{4,6}]octan-3-one is a chemical compound with the CAS Number: 873-36-9 . Its IUPAC name is (1aR,1a1R,2a1S,2bS)-hexahydrodicyclopropa[cd,gh]pentalen-1(1aH)-one . The compound has a molecular weight of 120.15 .
Molecular Structure Analysis
The InChI code for tetracyclo[3.3.0.0{2,8}.0{4,6}]octan-3-one is 1S/C8H8O/c9-8-6-2-1-3-5(4(2)6)7(3)8/h2-7H,1H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-one can be achieved through a Diels-Alder reaction followed by a series of reduction and oxidation reactions.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Acetic acid", "Sodium hypochlorite", "Sodium bisulfite", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene and maleic anhydride are reacted in a Diels-Alder reaction to form the adduct.", "Step 2: The adduct is reduced using sodium borohydride to form the diol.", "Step 3: The diol is oxidized using sodium hypochlorite to form the diketone.", "Step 4: The diketone is reduced using sodium bisulfite to form the diol.", "Step 5: The diol is oxidized using sodium hypochlorite to form the diketone.", "Step 6: The diketone is reduced using sodium borohydride to form the final product, tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-one." ] } | |
CAS RN |
873-36-9 |
Product Name |
tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-one |
Molecular Formula |
C8H8O |
Molecular Weight |
120.1 |
Purity |
95 |
Origin of Product |
United States |
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